3-(4-Carboxyphenyl)-2-methoxybenzoic acid, 95%
Overview
Description
3-(4-Carboxyphenyl)-2-methoxybenzoic acid, or 4-CPMB, is a compound used in a variety of scientific research applications. It has been used in the synthesis of other compounds and as a reagent for a variety of organic reactions. It is also used in the study of biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 4-CPMB is not well understood. However, it is known to be involved in the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the synthesis of prostaglandins, which are involved in inflammation and other physiological processes. Inhibition of COX-2 by 4-CPMB has been shown to reduce inflammation in animal models.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-CPMB are not well understood. However, it is known to be involved in the inhibition of the enzyme cyclooxygenase-2 (COX-2). Inhibition of COX-2 by 4-CPMB has been shown to reduce inflammation in animal models. In addition, it has been shown to reduce the levels of certain cytokines, which are involved in inflammation and other physiological processes.
Advantages and Limitations for Lab Experiments
The use of 4-CPMB in laboratory experiments has a number of advantages. It is a relatively inexpensive and readily available compound, and it is relatively stable in aqueous and organic solvents. In addition, it is non-toxic and has a low potential for toxicity. However, it is important to note that it can be toxic in high concentrations, and it should be handled with care.
Future Directions
There are a number of potential future directions for research with 4-CPMB. These include further investigation into its mechanism of action and its biochemical and physiological effects. In addition, it could be used in the development of new drugs and the study of the mechanism of action of existing drugs. It could also be used in the synthesis of other compounds, and in the development of new synthetic methods. Finally, it could be used in the study of other biochemical and physiological processes.
Synthesis Methods
4-CPMB can be synthesized by the condensation of 4-hydroxybenzaldehyde and p-toluenesulfonic acid in a solvent such as ethanol. The reaction is catalyzed by an acid such as sulfuric acid or hydrochloric acid. The reaction is typically conducted at a temperature of between 60-70°C and is complete within 1-2 hours. The resulting product is a white solid which can be purified by recrystallization.
Scientific Research Applications
4-CPMB is used as a reagent in a variety of organic reactions, such as the synthesis of other compounds and the study of biochemical and physiological processes. It is also used in the synthesis of other compounds, such as 4-methyl-3-nitrobenzoic acid and 4-methyl-3-nitrobenzaldehyde. In addition, it has been used in the study of the mechanism of action of certain drugs and in the development of new drugs.
properties
IUPAC Name |
3-(4-carboxyphenyl)-2-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O5/c1-20-13-11(3-2-4-12(13)15(18)19)9-5-7-10(8-6-9)14(16)17/h2-8H,1H3,(H,16,17)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTJCWCGURDYJKO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70689922 |
Source
|
| Record name | 2-Methoxy[1,1'-biphenyl]-3,4'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70689922 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261899-24-4 |
Source
|
| Record name | 2-Methoxy[1,1′-biphenyl]-3,4′-dicarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261899-24-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methoxy[1,1'-biphenyl]-3,4'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70689922 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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